Cas no 2229613-27-6 (3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229613-27-6
• MF: C₈H₁₀ClF₂NO
• MW: 209.620908260345
• CID: 6496522
• PubChem ID: 165668909
• Update Time: 2025-10-28

3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1939730
• 2229613-27-6

• Inchi： 1S/C8H10ClF2NO/c1-8(12,7(10)11)4-5-2-3-6(9)13-5/h2-3,7H,4,12H2,1H3
• InChI Key： JVRRFXMCUPQCSO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(C)(C(F)F)N)O1

Computed Properties

• Exact Mass: 209.0418980g/mol
• Monoisotopic Mass: 209.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine

3-(5-Chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229613-27-6)

The compound 3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine, identified by the CAS registry number 2229613-27-6, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of amines, specifically tertiary amines, and features a complex molecular architecture that includes a chlorinated furan ring and fluorine substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in various research and industrial contexts.

The molecular structure of this compound is characterized by a central nitrogen atom bonded to three distinct groups: a 5-chlorofuran moiety, a difluoromethyl group, and a methyl group. The chlorinated furan ring contributes to the compound's aromaticity and reactivity, while the difluoromethyl group introduces electron-withdrawing effects that influence its chemical behavior. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most significant advancements in the study of 3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine has been its application in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, its ability to form stable amide bonds has made it an attractive candidate for peptide synthesis and the design of small-molecule inhibitors for enzyme targets.

In addition to its role in drug development, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in semiconducting materials or light-emitting diodes (LEDs). Recent breakthroughs in this area have demonstrated its potential to improve the efficiency and stability of organic electronic devices.

The synthesis of 3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the chlorinated furan ring through electrophilic substitution reactions and the subsequent introduction of fluorine atoms via nucleophilic substitution or electrophilic fluorination methods. These synthetic strategies have been optimized in recent years to enhance yield and purity, making the compound more accessible for large-scale applications.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that its persistence in environmental media is influenced by factors such as biodegradation rates and photodegradation pathways. Efforts are ongoing to develop sustainable methods for synthesizing and disposing of this compound to minimize its ecological footprint.

In conclusion, 3-(5-chlorofuran-2-yl)-1,1-difluoro-2-methylpropan-2-amino (CAS No. 2229613